![molecular formula C18H28N2OS B261461 4-tert-butyl-N-(dipropylcarbamothioyl)benzamide](/img/structure/B261461.png)
4-tert-butyl-N-(dipropylcarbamothioyl)benzamide
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Overview
Description
4-tert-butyl-N-(dipropylcarbamothioyl)benzamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis, and its activation has been implicated in the treatment of various metabolic disorders, including diabetes, obesity, and cancer.
Mechanism of Action
4-tert-butyl-N-(dipropylcarbamothioyl)benzamide activates AMPK by binding to its regulatory subunit, causing a conformational change that promotes phosphorylation of the catalytic subunit. This results in the activation of downstream signaling pathways that promote glucose uptake, fatty acid oxidation, and mitochondrial biogenesis.
Biochemical and Physiological Effects:
Activation of AMPK by this compound has been shown to have a wide range of biochemical and physiological effects. These include increased glucose uptake and insulin sensitivity, reduced hepatic glucose production, increased fatty acid oxidation, and improved mitochondrial function. This compound has also been shown to induce weight loss and improve lipid metabolism in obese mice.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-tert-butyl-N-(dipropylcarbamothioyl)benzamide is its specificity for AMPK activation, which allows for the study of the specific effects of AMPK activation without the confounding effects of other signaling pathways. However, this compound has also been shown to have off-target effects on other enzymes, which can complicate the interpretation of experimental results. Additionally, this compound has poor solubility in aqueous solutions, which can limit its use in certain experimental settings.
Future Directions
Future research on 4-tert-butyl-N-(dipropylcarbamothioyl)benzamide is likely to focus on its potential therapeutic applications in various metabolic disorders, including diabetes, obesity, and cancer. In addition, further studies are needed to better understand the molecular mechanisms underlying the effects of this compound on AMPK signaling and to identify potential off-target effects of the compound. Finally, the development of more potent and specific AMPK activators may offer new opportunities for the treatment of metabolic disorders.
Synthesis Methods
4-tert-butyl-N-(dipropylcarbamothioyl)benzamide is synthesized through a multi-step process that involves the reaction of tert-butylamine with 4-chlorobenzoyl chloride to form 4-tert-butylbenzoic acid. The acid is then converted to the corresponding acid chloride, which is reacted with dipropylthiocarbamide to form the thioamide intermediate. The final step involves the reaction of the thioamide intermediate with tert-butylamine to form this compound.
Scientific Research Applications
4-tert-butyl-N-(dipropylcarbamothioyl)benzamide has been extensively studied for its potential therapeutic applications in various metabolic disorders. It has been shown to improve glucose uptake and insulin sensitivity in vitro and in vivo, and to reduce hepatic glucose production in animal models of diabetes. This compound has also been shown to induce weight loss and improve lipid metabolism in obese mice.
properties
Molecular Formula |
C18H28N2OS |
---|---|
Molecular Weight |
320.5 g/mol |
IUPAC Name |
4-tert-butyl-N-(dipropylcarbamothioyl)benzamide |
InChI |
InChI=1S/C18H28N2OS/c1-6-12-20(13-7-2)17(22)19-16(21)14-8-10-15(11-9-14)18(3,4)5/h8-11H,6-7,12-13H2,1-5H3,(H,19,21,22) |
InChI Key |
BKTKVBLOZOFHJM-UHFFFAOYSA-N |
SMILES |
CCCN(CCC)C(=S)NC(=O)C1=CC=C(C=C1)C(C)(C)C |
Canonical SMILES |
CCCN(CCC)C(=S)NC(=O)C1=CC=C(C=C1)C(C)(C)C |
Origin of Product |
United States |
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